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Compound of Interest

Compound Name: ISO-CHLORIDAZON

Cat. No.: B1142978

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address challenges in dissolving ISO-CHLORIDAZON in aqueous buffers for
experimental use.

Quick Reference: Physicochemical Properties of
CHLORIDAZON (Isomer of ISO-CHLORIDAZON)

A clear understanding of the physicochemical properties of a compound is crucial for
developing effective solubilization strategies. The data below for CHLORIDAZON, an isomer of
ISO-CHLORIDAZON, provides a strong starting point for experimental design.
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Property Value Source
Molecular Formula C10H8CIN3O [1112]
Molecular Weight 221.65 g/mol [1][2]
Water Solubility ~400 mg/L (at 20°C) [3]

pKa ~3.0-34 [4]

logP ~1.14-1.19 [3]
Melting Point ~198-202 °C (Technical Grade) [3]

Note: Most detailed solubility data is available for CHLORIDAZON. As isomers, their
physicochemical properties are expected to be very similar.

Troubleshooting Guide: Common Solubility Issues

This guide addresses common problems encountered when preparing aqueous solutions of
ISO-CHLORIDAZON.

Issue 1: ISO-CHLORIDAZON Fails to Dissolve or Forms
a Precipitate in Aqueous Buffer

Symptoms:

 Visible particulate matter in the solution.

o Cloudy or milky appearance of the solution.
 Inconsistent results in downstream assays.

Troubleshooting Workflow:
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Start: Prepare ISO-CHLORIDAZON Solution
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:

@dd to Acidic Buffer (pH < 4.09

:
:

(Slowly Add 0.1M NaOH)
A

:

Is Compound Dissolved
and pH > 5.07?

End: Solution Prepared

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

4 Drug Development Context

S I Anti-inflammatory
G‘yndazmone Scaffold VAP-1 Inhibition

G
-

Herbicidal Action

Inhibits Photosystem Il : Inhibition of
ISO-CHLORIDAZON (PSlI) Electron Transport Chain Photosynthesis
(&

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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